3-(5-Formylthiophen-2-yl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(5-formylthiophen-2-yl)-5-nitrobenzoic acid
• InChI: InChI=1S/C12H7NO5S/c14-6-10-1-2-11(19-10)7-3-8(12(15)16)5-9(4-7)13(17)18/h1-6H,(H,15,16)
• InChI Key: YTVPXNAVGDJUKN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)C=O
• Molecular Formula: C12H7NO5S
• DSSTOX Substance ID: DTXSID50689521
• Molecular Weight: 277.25 g/mol
• CAS RN: 1261959-43-6

Description

3-(5-Formylthiophen-2-yl)-5-nitrobenzoic acid (3F5N) is a synthetic molecule belonging to the class of nitrobenzoic acids. It is an important intermediate for the synthesis of many organic compounds and is used in a wide range of scientific and industrial applications. 3F5N is also known as 5-nitro-2-thiophenecarboxaldehyde, 5-nitro-2-thiophenecarbaldehyde, and 5-nitro-2-thiophenecarboxylic acid. It has a molecular formula of C7H5NO4S and a molecular weight of 195.17 g/mol.

Scientific Research Applications

3F5N is used in a variety of scientific research applications, including organic synthesis, drug discovery, and material science. It is also used as a reagent in the synthesis of other organic compounds, such as heterocycles, polymers, and dyes. In drug discovery, 3F5N is used as a building block for the synthesis of new drugs. In material science, 3F5N is used to create new materials with interesting properties.

Mechanism of Action

3F5N acts as a catalyst in the synthesis of other organic compounds. It is able to activate the reactants and promote their reaction by forming a complex with them. This complex then undergoes a process called nucleophilic aromatic substitution, in which the nitro group of 3F5N is replaced by the desired functional group.
Biochemical and Physiological Effects
3F5N is not known to have any direct biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

The main advantage of using 3F5N in laboratory experiments is its low cost and easy availability. It is also relatively easy to synthesize and can be used in a variety of reactions. However, 3F5N is sensitive to light and air and must be stored in a dark, dry place.

Future Directions

There are many potential future directions for 3F5N research. These include further research into its synthesis and mechanism of action, as well as its use in drug discovery and material science. Additionally, 3F5N could be explored as a potential therapeutic agent, as well as for its potential use in the production of biofuels and other alternative energy sources. Finally, research into the environmental impact of 3F5N could help to improve its safety and reduce its potential for environmental contamination.

Synthesis Methods

3F5N can be synthesized through a two-step process. The first step involves the reaction of 5-nitrobenzaldehyde with thiophene-2-carboxylic acid in the presence of an acid catalyst, such as sulfuric acid, to form 3F5N. The second step involves the hydrolysis of 3F5N to form 5-nitro-2-thiophenecarboxylic acid.